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Compound of Interest

Compound Name: Flt3-IN-29

Cat. No.: B15615643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of potent small molecule inhibitors like Flt3-IN-29 is a critical component of

laboratory safety and environmental responsibility. As a potent inhibitor of FMS-like tyrosine

kinase 3 (FLT3), this compound and its associated waste must be handled with care to prevent

exposure and environmental contamination.[1] While a specific Safety Data Sheet (SDS) for

Flt3-IN-29 is not readily available in public domains, the following procedures are based on

established best practices for the disposal of similar small molecule kinase inhibitors, which are

typically treated as hazardous chemical waste.[2][3][4][5]

It is imperative to consult and adhere to your institution's specific Environmental Health and

Safety (EHS) guidelines, as local regulations may vary.[3]

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Use compatible, chemical-resistant gloves, such as double nitrile gloves.

Body Protection: A lab coat must be worn.
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Respiratory Protection: If there is a risk of aerosolization or if handling the compound outside

of a certified chemical fume hood, an appropriate respirator should be used.

All handling of Flt3-IN-29, including the preparation of solutions and the segregation of waste,

should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[2]

Step-by-Step Disposal Protocol
The correct disposal method for Flt3-IN-29 depends on its form (solid or liquid) and whether it

has contaminated other materials.

1. Unused or Expired Solid Flt3-IN-29

Do not discard in regular trash.[3]

The original container holding the unused or expired solid compound must be managed as

hazardous chemical waste.

Ensure the container's cap is tightly sealed and the original label is clear and legible.

Store this container in a designated hazardous waste accumulation area, ensuring it is

segregated from incompatible materials.[3]

2. Liquid Waste Containing Flt3-IN-29

This category includes stock solutions (commonly in DMSO), working solutions, and any

rinsate from decontaminating glassware.[1][2]

Waste Collection: Collect all liquid waste containing Flt3-IN-29 in a dedicated, leak-proof,

and chemically compatible container.[6] The container should have a secure screw-on cap.

[7]

Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label

should include the full chemical name, "Flt3-IN-29," and the solvent used (e.g., "Flt3-IN-29 in

DMSO").[3]

Storage: Store the sealed liquid waste container in a designated satellite accumulation area

within the laboratory. This area should have secondary containment, such as a lab tray, to
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contain any potential spills.[7]

Do not dispose of this waste down the drain.[8]

3. Contaminated Solid Waste

This includes all lab materials that have come into direct contact with Flt3-IN-29.

Non-Sharp Solid Waste: Items such as contaminated gloves, pipette tips, weighing paper,

and bench paper should be collected in a designated, clearly labeled hazardous waste bag

or container.[2][7] To allow for visual inspection by EHS personnel, it is good practice to use

clear plastic bags and then place them inside a properly labeled container.[7]

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with Flt3-IN-29
must be disposed of in an approved sharps container specifically designated for hazardous

chemical waste.[7]

Contaminated Glassware: If possible, glassware should be decontaminated by rinsing it

three times with a suitable solvent. This rinsate must be collected and treated as hazardous

liquid waste.[9] After triple rinsing, the glassware can typically be washed and reused. If

decontamination is not feasible, the glassware must be disposed of as hazardous solid

waste.[3]

Final Disposal Logistics
Waste Pickup: Once a waste container is full or the experiments are complete, arrange for its

disposal through your institution's EHS department.[2] Follow their specific procedures for

requesting a hazardous waste pickup.

Unknowns: Never dispose of unidentified chemical waste. If you encounter an unknown

substance, contact your EHS department for guidance.[9]

Quantitative Data Summary: Storage Conditions for Flt3-
IN-25 (A Related Compound)
While specific data for Flt3-IN-29 is not available, the following table for a similar compound,

Flt3-IN-25, provides a general reference for storage to maintain stability.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

In Solvent -80°C 1 year

Data sourced from product

information for Flt3-IN-25 and

should be used as a general

guideline.[1]

Visualizing the Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Flt3-IN-
29 and associated waste.
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Caption: Workflow for the safe segregation, containment, and disposal of Flt3-IN-29 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

